N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C16H15N3OS2/c1-9-2-4-12-14(6-9)22-16(18-12)19-15(20)10-3-5-11-13(7-10)21-8-17-11/h3,5,7-9H,2,4,6H2,1H3,(H,18,19,20)
• InChI Key: GGLDFNZNKQNMCL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

“N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide” is a compound that has been studied for its potential in inhibiting certain kinases. It has been found to be a dual kinase inhibitor against CK2 and GSK3β. The presence of a carboxyl group at the meta position of the phenyl ring plays a vital role in dual kinase inhibition.

Scientific Research Applications

Medicinal Chemistry Applications

• Antibacterial Agents : Novel analogs of benzo[d]thiazole-substituted pyrazole derivatives have shown promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis. These compounds exhibit their antibacterial effectiveness at non-cytotoxic concentrations, highlighting their potential as novel antibacterial agents (Palkar et al., 2017).

• Anticancer Activity : Microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives has resulted in compounds with significant anticancer activity against various human cancer cell lines. This work underscores the potential of thiazole derivatives in the development of new anticancer drugs (Tiwari et al., 2017).

• Antitumor Activity : A study on thiazole derivatives showed significant antitumor effects, indicating that these compounds could be promising candidates for the development of innovative anti-cancer agents (Ostapiuk et al., 2017).

Materials Science Applications

• Supramolecular Gelators : Research on N-(thiazol-2-yl)benzamide derivatives has explored their gelation behavior, identifying compounds that can form stable gels with ethanol/water and methanol/water mixtures. This research highlights the importance of methyl functionality and S⋯O interaction in gelation behavior, with potential applications in materials science (Yadav & Ballabh, 2020).

Agricultural Applications

• Sustained Release Formulations : The development of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of carbendazim and tebuconazole demonstrates the application of thiazole derivatives in agriculture. These carrier systems offer advantages such as modified release profiles, reduced environmental and human toxicity, and improved efficiency of fungicides (Campos et al., 2015).

Mechanism of Action

This compound has been found to inhibit both CK2 and GSK3β kinases. These kinases are responsible for the phosphorylation of a tumor suppressor protein (PTEN) in a cooperative manner which causes its deactivation. Thus, inhibiting both kinases simultaneously can prevent PTEN deactivation more efficiently.